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Compound of Interest

Compound Name: Guanylurea

Cat. No.: B105422 Get Quote

Essential Safety and Handling Guide for Guanylurea
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling Guanylurea and its common salt forms (e.g., phosphate, sulfate) in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and build confidence in chemical handling.

Immediate Safety and Hazard Information
Guanylurea and its salts are classified as hazardous substances. Guanylurea is harmful if

swallowed and causes serious eye irritation.[1] Guanylurea sulfate is also known to cause skin

irritation and may cause respiratory irritation.[2] It is crucial to handle this compound with

appropriate care in a well-ventilated area.[3]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 4[1][3]

Serious Eye Damage/Eye Irritation: Category 2[1][4]

Skin Corrosion/Irritation: Category 2 (for Guanylurea Sulfate)[4]

Specific target organ toxicity (single exposure): Category 3, Respiratory system (for

Guanylurea Sulfate)[4]
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Hazard Statements:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure safety when

handling Guanylurea. The use of PPE should be considered the final barrier to exposure after

engineering controls (like fume hoods) have been implemented.
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Protection Type Required PPE Specifications & Rationale

Eye and Face Safety Goggles or Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required to protect against dust

particles and splashes. A face

shield offers an additional layer

of protection for the entire

face.[2]

Hand Protection Chemical-resistant Gloves

Handle with gloves inspected

prior to use. The selected

protective gloves must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it. Nitrile or neoprene gloves

are recommended.

Body Protection
Laboratory Coat or Impervious

Clothing

A lab coat or fire/flame

resistant and impervious

clothing should be worn to

protect skin and personal

clothing from contamination.

Respiratory NIOSH-approved Respirator

For most activities, work

should be conducted in a

chemical fume hood to avoid

dust formation.[5] If exposure

limits are exceeded or dust

cannot be controlled, a full-

face respirator or a

NIOSH/MSHA approved

respirator should be used.[2]

Operational and Disposal Plans
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Adherence to a strict operational workflow and proper disposal protocol is critical for safety and

environmental protection.

Step-by-Step Handling Procedure
Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible and

functional.[4]

Assemble all necessary equipment and reagents before starting.

Don all required personal protective equipment as outlined in the table above.

Handling:

Work in a well-ventilated place, such as a fume hood, to avoid the formation of dust and

aerosols.[3]

Avoid contact with skin and eyes.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Keep containers tightly closed when not in use.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Store apart from foodstuff containers or incompatible materials.[3]

Spill Cleanup Protocol
Evacuate: Evacuate personnel to safe areas. Keep people away from and upwind of the

spill.

Ventilate: Ensure adequate ventilation.
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Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[6]

Collect: Sweep up and shovel the spilled material into suitable, closed containers for

disposal. Avoid generating dust.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Plan
Waste Collection: All waste materials, including leftover Guanylurea and contaminated PPE

(gloves, etc.), must be collected in a clearly labeled, sealed hazardous waste container.

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing. Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other

purposes and then be disposed of in a sanitary landfill.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. Consult a doctor immediately.

[2][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Quantitative Data
Physical and Chemical Properties
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Property Value Source

Molecular Formula C₂H₆N₄O PubChem[1]

Molecular Weight 102.10 g/mol PubChem[1]

CAS Number 141-83-3 PubChem[1]

Melting Point
178-182°C (Guanylurea

Phosphate)

NINGBO INNO PHARMCHEM

CO.,LTD.[8]

Water Solubility
91.6 g/L at 20°C (Guanylurea

Phosphate)

NINGBO INNO PHARMCHEM

CO.,LTD.[8]

Appearance White Crystalline Solid Fisher Scientific

Toxicological Data
Endpoint Value Species/System Source

Predicted No-Effect

Concentration (PNEC)
0.16 mg/L Aquatic Environment ResearchGate[9]

Acute Toxicity (Oral)
Harmful if swallowed

(Category 4)
GHS Classification

ECHA C&L

Inventory[1]

Eye Irritation
Causes serious eye

irritation (Category 2)
GHS Classification

ECHA C&L

Inventory[1]

Experimental Protocols
Protocol 1: Synthesis of Guanylurea Phosphate
This protocol is adapted from established chemical synthesis methods.[4][6]

Materials:

Dicyandiamide

Purified water

Phosphoric acid
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Reactor with heating and stirring capabilities

Filtration apparatus

Methodology:

Add dicyandiamide and purified water to the reactor in a mass ratio of 1:(2-4).[6]

Stir the mixture and heat the system to 80-100°C until the dicyandiamide is completely

dissolved.[6]

Filter the hot solution to remove any impurities.

Slowly add phosphoric acid dropwise into the hot, filtered solution. Maintain the temperature

during addition.

After the addition is complete, hold the mixture at temperature for a specified period (e.g., 45

minutes to 8 hours) to ensure the reaction goes to completion.[4][6]

Cool the mixture to approximately 25°C to induce crystallization of Guanylurea phosphate.

[4]

Collect the crystals by centrifugation or filtration.

Wash the solid product with a solvent such as ethanol.[6]

Dry the purified crystals in a drying oven.

Protocol 2: HPLC Analysis of Guanylurea
This protocol is for the separation and analysis of Guanylurea using High-Performance Liquid

Chromatography.[10]

Equipment and Reagents:

HPLC system with UV detector

Primesep 100 mixed-mode stationary phase column
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Mobile Phase: Acetonitrile (MeCN), Water, and Sulfuric Acid buffer

Guanylurea standard and samples

Methodology:

Mobile Phase Preparation: Prepare a mobile phase consisting of water, acetonitrile (MeCN),

and a sulfuric acid buffer. The exact ratio should be optimized for the specific column and

system.

System Equilibration: Equilibrate the Primesep 100 column with the mobile phase until a

stable baseline is achieved.

Sample Preparation: Dissolve Guanylurea standards and samples in the mobile phase or a

compatible solvent. Filter the samples through a 0.45 µm filter before injection.

Injection: Inject a known volume of the prepared sample onto the column.

Detection: Monitor the eluent using a UV detector set at 200 nm.[10]

Analysis: Identify and quantify Guanylurea by comparing the retention time and peak area of

the sample to those of the known standard.

Visualized Workflows
The following diagrams illustrate key operational workflows for handling Guanylurea.
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Safe Handling and Emergency Workflow for Guanylurea

1. Preparation

2. Handling

3. Storage

Spill Occurs Personnel Exposure

4. Waste Disposal

Spill Cleanup Protocol

Contain & Clean

First Aid Procedures

Immediate Action

Dispose Contaminated Waste

Seek Medical Attention
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Experimental Workflow: Guanylurea Phosphate Synthesis

Start

1. Dissolve Dicyandiamide
in Water (80-100°C)

2. Hot Filtration

3. Add Phosphoric Acid

4. Reaction Period
(Hold at Temp)

5. Cool to Crystallize

6. Separate Crystals
(Centrifuge/Filter)

7. Wash Crystals

8. Dry Product

End Product:
Guanylurea Phosphate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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